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An Objective Comparison for Researchers and Formulation Scientists.

This guide provides a detailed comparison between Pigment Yellow 155 (P.Y. 155), a high-

performance disazo pigment, and the traditional class of benzidine yellow pigments, often

referred to as diarylide yellows. The focus is on objective performance metrics, safety profiles,

and application suitability, supported by established experimental protocols. P.Y. 155 is

frequently positioned as a modern, safer alternative to benzidine-based colorants, making this

comparison critical for formulation decisions in plastics, coatings, and inks.[1][2]

Chemical Structure Overview
Pigment Yellow 155 is a disazo condensation pigment, not derived from benzidine or its

congeners.[3][4] Benzidine yellows, such as the common Pigment Yellow 12, are diarylide

pigments typically synthesized from 3,3'-dichlorobenzidine, a derivative of benzidine.[5] This

fundamental structural difference is the primary reason for their distinct performance and

toxicological profiles.
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Chemical Structure Comparison: Core Moieties

Pigment Yellow 155 (Non-Benzidine)
Benzidine Yellow Pigments (e.g., P.Y. 12) Key Distinction
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The central backbone of P.Y. 155 is structurally distinct
and avoids the toxicological concerns associated

with the benzidine moiety found in diarylide yellows.
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Caption: Core chemical differences between P.Y. 155 and Benzidine Yellows.

Quantitative Performance Data
The performance of a pigment is critical for its application. The following table summarizes

typical performance data for Pigment Yellow 155 against common benzidine yellow pigments.
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Property
Pigment
Yellow 155

Benzidine
Yellow (P.Y. 12)

Benzidine
Yellow (P.Y. 83)

Test Standard

Colour Index 200310 21090 21108 N/A

Shade Greenish Yellow Reddish Yellow Reddish Yellow Visual

Lightfastness

(Full Shade)
8 5 6-7 ISO 105-B02

Lightfastness

(Tint)
7-8 4-5 6 ISO 105-B02

Heat Stability 260-280°C 160-180°C 200°C ISO 787-21

Migration

Resistance
5 (Excellent)

3-4 (Moderate-

Good)
4 (Good) ISO 787-22

Acid Resistance 5 (Excellent) 5 (Excellent) 5 (Excellent) ISO 787-9 (pH)

Alkali Resistance 5 (Excellent) 5 (Excellent) 5 (Excellent) ISO 787-9 (pH)

Tinting Strength High Very High Very High ASTM D387

Opacity Opaque Transparent Semi-transparent Visual

Data compiled from multiple sources.[1][2][6][7][8] Lightfastness is rated on the Blue Wool

Scale from 1 (very poor) to 8 (outstanding). Resistance properties are rated on a scale of 1

(poor) to 5 (excellent).

Detailed Performance Comparison
Pigment Yellow 155
Pigment Yellow 155 is a high-performance organic pigment offering a bright, greenish-yellow

shade.[1] Its key advantages lie in its excellent fastness properties. It demonstrates

outstanding lightfastness and weather fastness, making it suitable for durable applications like

industrial and automotive coatings.[1][6] Its high heat stability allows for its use in plastics

processing at elevated temperatures, such as in HDPE up to 260°C without significant color

change.[1][7] Furthermore, it exhibits excellent resistance to chemicals (acids, alkalis, solvents)

and migration, which is crucial for applications like food packaging and toys where bleeding of
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the colorant is unacceptable.[1][6] P.Y. 155 is often recommended as an ideal replacement for

both lead chromate and diarylide (benzidine) pigments.[1][2]

Benzidine Yellow Pigments
Benzidine yellow pigments, such as P.Y. 12 and P.Y. 83, are known for their very high tinting

strength, brilliance, and good transparency.[5][8][9] These properties have made them

historically popular, especially in the printing ink industry, where high color strength and

transparency are valued for creating vibrant four-color process inks.[9] However, their

performance in terms of durability is generally lower than that of P.Y. 155. Their lightfastness

and heat stability are moderate, limiting their use in outdoor applications or high-temperature

plastics.[5][8] While they offer good resistance to chemicals, their resistance to migration

(bleed) can be a concern in plasticized PVC and other systems.[9]

Health, Safety, and Regulatory Considerations
The most significant differentiator between these pigment classes is their toxicological profile.

Benzidine Yellows: Benzidine and some of its derivatives, like 3,3'-dichlorobenzidine, are

classified as known or reasonably anticipated human carcinogens.[10][11][12] While the

pigments themselves are large, generally insoluble molecules with low bioavailability, there is

a well-established concern that under certain conditions (e.g., metabolic action, high heat,

strong UV exposure), the azo bonds can cleave, releasing the carcinogenic precursor

amines.[13][14] This has led to significant regulatory scrutiny. The EU, through REACH, has

banned azo dyes that can release specific carcinogenic amines in textiles and leather

articles.[14] The EPA has also expressed concern and has taken steps to regulate benzidine-

based substances.[11][14]

Pigment Yellow 155: As P.Y. 155 is not manufactured from benzidine or its regulated

congeners, it does not carry the same health concerns.[1][2] It represents a safer, modern

alternative that allows formulators to avoid the regulatory and safety liabilities associated

with benzidine-based colorants.
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P.Y. 155 Attributes Benzidine Yellow Attributes
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Caption: Decision workflow for pigment selection based on key priorities.

Experimental Protocols
The data presented in this guide are derived from standardized testing methodologies. Below

are summaries of the key protocols.

Lightfastness (ISO 105-B02)
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This is the most common method for testing the colorfastness of textiles and pigments to light.

[15][16]

Principle: A specimen of the pigmented material is exposed to a xenon-arc lamp, which

simulates the spectral distribution of natural daylight filtered through window glass.[15][17]

Procedure:

Prepare test specimens (e.g., plastic plaques, coated panels) of a specified size.

Simultaneously expose the specimens and a set of eight standardized blue wool

references to the xenon-arc light source under controlled conditions of temperature and

humidity.[17][18]

Periodically mask a portion of the specimens and references to create an unexposed area

for comparison.

The test ends when the color contrast on the specimen matches a specific grade on the

Grey Scale for assessing change in colour.

Evaluation: The lightfastness is rated by comparing which blue wool reference shows a

similar degree of fading to the test specimen. The rating is given on a scale of 1 (very low

fastness) to 8 (very high fastness).[17][19]

Heat Stability (ISO 787-21)
This method compares the heat stability of a pigment in a stoving medium.[20][21][22][23][24]

Principle: The pigment is dispersed in a binder system (a stoving medium) and subjected to

a series of specified high temperatures for a fixed duration.

Procedure:

Disperse the test pigment and a reference standard pigment in the same stoving medium

at identical concentrations.

Apply films of the pigmented medium to suitable substrates (e.g., metal panels).
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After an initial drying period, place the panels in ovens at various, progressively higher

temperatures (e.g., 120°C, 140°C, 160°C, etc.) for a specified time (e.g., 30 minutes).

Evaluation: After cooling, the color of the test panel at each temperature is compared to the

reference standard. The heat stability is reported as the maximum temperature at which no

significant color change occurs compared to the standard.

Color Strength (ASTM D387)
This method determines the relative tinting strength of a chromatic pigment compared to a

reference standard.[25][26][27][28][29]

Principle: The test pigment and a reference standard are each dispersed in a vehicle and

then mixed with a standard white pigment paste. The colors of the resulting tints are

compared.

Procedure:

Accurately weigh the test pigment and the reference standard.

Create separate dispersions of each pigment in a specified vehicle (e.g., linseed oil) using

a mechanical muller to ensure thorough dispersion.[27]

Mix a precise amount of each pigment dispersion with a standard white paste (e.g., zinc

oxide or titanium dioxide).

Draw down the two tinted pastes side-by-side on a substrate for visual or instrumental

comparison.

Evaluation: The color strength is typically determined instrumentally using a

spectrophotometer or colorimeter. The strength of the test sample is expressed as a

percentage of the strength of the reference standard.

Chemical Resistance (Based on ISO 787)
This is a general procedure to assess resistance to acids and alkalis.
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Principle: A pigmented panel or plastic chip is exposed to a standardized acidic or alkaline

solution for a specified period.

Procedure:

Prepare a fully cured coated panel or a solid plastic specimen colored with the test

pigment.

Place a drop of the test solution (e.g., 5% HCl for acid resistance, 5% NaOH for alkali

resistance) onto the surface of the specimen.

Cover the spot (e.g., with a watch glass) to prevent evaporation and leave for a specified

time (e.g., 24 hours).

Rinse the surface with deionized water and dry.

Evaluation: The tested area is visually assessed for any change in color, gloss, or surface

integrity and rated on a 1-5 scale, where 5 indicates no change.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PIGMENT YELLOW 155 - Ataman Kimya [atamanchemicals.com]

2. News - PIGMENT YELLOW 155 - Introduction and Application [precisechem.com]

3. A kind of preparation method of Pigment Yellow 155 for water-based ink and water-based
paint with high transparency and high strength - Eureka | Patsnap [eureka.patsnap.com]

4. Pigment Yellow 155 [dyestuffintermediates.com]

5. US3172883A - Pigment compositions of the benzidine yellow type - Google Patents
[patents.google.com]

6. DuraPrint® 3155J Pigment Yellow 155 | Fineland Chem [finelandchem.com]

7. Pigment Yellow 155 - SY Chemical Co., Ltd. [sypigment.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3429796?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/pigment-yellow-155_u33470/
https://www.precisechem.com/news/pigment-yellow-155-introduction-and-application/
https://eureka.patsnap.com/patent-CN103275518B
https://eureka.patsnap.com/patent-CN103275518B
http://www.dyestuffintermediates.com/pigment-dye/pigment-yellow-155.html
https://patents.google.com/patent/US3172883A/en
https://patents.google.com/patent/US3172883A/en
https://www.finelandchem.com/pigment-yellow-155/
https://www.sypigment.com/pigment-yellow-155.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Pigment yellow 12|Benzidine Yellow G|CAS No.6358-85-6 [xcolorpigment.com]

9. vichem.vn [vichem.vn]

10. stacks.cdc.gov [stacks.cdc.gov]

11. epa.gov [epa.gov]

12. Benzidine | Public Health Statement | ATSDR [wwwn.cdc.gov]

13. canada.ca [canada.ca]

14. epa.gov [epa.gov]

15. ISO 105-B02 | Q-Lab [q-lab.com]

16. testinglab.com [testinglab.com]

17. Light and Weather Fastness | Assessing Lightfastness [prismacolour.com]

18. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

19. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]

20. standards.iteh.ai [standards.iteh.ai]

21. Standard - General methods of test for pigments and extenders - Part 21: Comparison of
heat stability of pigments using a stoving medium (ISO 787-21:1979) SS-EN ISO 787-
21:2017 - Swedish Institute for Standards, SIS [hub.sis.se]

22. MEST EN ISO 787-21:2019 [isme.me]

23. GSO ISO 787-21:2015 - Standards Store - Ministry of Industry & Commerce - Kingdom
of Bahrain [bsmd.moic.gov.bh]

24. webstore.kebs.org [webstore.kebs.org]

25. standards.iteh.ai [standards.iteh.ai]

26. paint.org [paint.org]

27. standards.iteh.ai [standards.iteh.ai]

28. webstore.ansi.org [webstore.ansi.org]

29. standards.iteh.ai [standards.iteh.ai]

To cite this document: BenchChem. [Comparing Pigment Yellow 155 with benzidine yellow
pigments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429796#comparing-pigment-yellow-155-with-
benzidine-yellow-pigments]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

http://www.xcolorpigment.com/pigment-yellow-12.html
https://vichem.vn/en/product/benzidine-yellow-g-p-y-12/
https://stacks.cdc.gov/view/cdc/19435/cdc_19435_DS1.pdf
https://www.epa.gov/sites/default/files/2016-09/documents/benzidine.pdf
https://wwwn.cdc.gov/TSP/PHS/PHS.aspx?phsid=567&toxid=105
https://www.canada.ca/content/dam/eccc/migration/ese-ees/ae21e557-06f2-47bf-b6d1-f1cd20d82cd0/fsar_grouping-azo-pkg1-diarylide_en.pdf
https://www.epa.gov/sites/default/files/2015-09/documents/dcb_action_plan_06232010.noheader.pdf
https://www.q-lab.com/weathering/weathering-test-standards/iso-105-b02
https://www.testinglab.com/iso-105-b02-textiles-tests-for-colour-fastness-to-artificial-light-xenon-arc
https://prismacolour.com/light-and-weather-fastness/
https://cdn.standards.iteh.ai/samples/65209/0bc1a7c15ae44dbb87d04293639a39c4/ISO-105-B02-2014.pdf
https://www.ri.se/en/expertise-areas/services/colour-fastness-to-artificial-light-according-to-ss-en-iso-105-b02
https://standards.iteh.ai/catalog/standards/cen/7a9269a5-2fe8-415a-8fcf-c43da112702a/en-iso-787-21-2017
https://hub.sis.se/en/produkter/paint-and-colour-industries/paint-ingredients/pigments-and-extenders/ss-en-iso-787-212017/
https://hub.sis.se/en/produkter/paint-and-colour-industries/paint-ingredients/pigments-and-extenders/ss-en-iso-787-212017/
https://hub.sis.se/en/produkter/paint-and-colour-industries/paint-ingredients/pigments-and-extenders/ss-en-iso-787-212017/
https://isme.me/en/project/show/isme:proj:24297
https://bsmd.moic.gov.bh/store/standards/GSO:689849?lang=en
https://bsmd.moic.gov.bh/store/standards/GSO:689849?lang=en
https://webstore.kebs.org/index.php?route=product/product&product_id=3043
https://standards.iteh.ai/catalog/standards/astm/e176a5f1-f150-4a00-bf8e-1f5f205501fb/astm-d387-00
https://www.paint.org/coatingstech-magazine/articles/pigment-dispersion-ii-testing/
https://standards.iteh.ai/catalog/standards/astm/5789c4f6-2b82-410c-96fc-81a88f6ef940/astm-d387-00-2008
https://webstore.ansi.org/standards/astm/astmd387002017
https://standards.iteh.ai/catalog/standards/astm/5789c4f6-2b82-410c-96fc-81a88f6ef940/astm-d387-002008
https://www.benchchem.com/product/b3429796#comparing-pigment-yellow-155-with-benzidine-yellow-pigments
https://www.benchchem.com/product/b3429796#comparing-pigment-yellow-155-with-benzidine-yellow-pigments
https://www.benchchem.com/product/b3429796#comparing-pigment-yellow-155-with-benzidine-yellow-pigments
https://www.benchchem.com/product/b3429796#comparing-pigment-yellow-155-with-benzidine-yellow-pigments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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